Zinc pantothenate
Overview
Description
A butyryl-beta-alanine that can also be viewed as pantoic acid complexed with BETA ALANINE. It is incorporated into COENZYME A and protects cells against peroxidative damage by increasing the level of GLUTATHIONE.
Scientific Research Applications
Hair Loss Control in Women
Zinc pantothenate, in combination with zinc sulfate, was evaluated for its effectiveness in controlling hair loss in women. A randomized controlled trial showed that the combination therapy resulted in significant improvements in hair density and thickness. Notably, participants' satisfaction was highest with this combination therapy compared to other groups, indicating its potential as an effective treatment for hair loss in initial stages (Siavash, Tavakoli, & Mokhtari, 2017).
Plant Growth Enhancement
Research on zinc solubilizing bacteria showed that zinc pantothenate can be converted to available forms for plants. This process enhances plant growth and zinc content, particularly in wheat. The study highlights the importance of zinc in agriculture and its potential use in boosting crop yield and nutritional quality (Kamran et al., 2017).
Modulation of Gene Expression in Human Dermal Fibroblasts
A study on the molecular effects of pantothenate on human dermal fibroblasts revealed its positive impact on cell migration and proliferation. This finding is significant for clinical practices, particularly in wound healing, as pantothenate modulates gene expression, influencing key enzymes and transcription factors involved in cell proliferation (Wiederholt et al., 2009).
Zinc Deficiency and Public Health
Zinc deficiency, common in various populations, affects immune function and overall health. Studies on zinc pantothenate's role in antiviral immunity and metabolic health emphasize the critical nature of zinc in human nutrition and its potential therapeutic applications in public health (Read, Obeid, Ahlenstiel, & Ahlenstiel, 2019).
properties
CAS RN |
65979-81-9 |
|---|---|
Product Name |
Zinc pantothenate |
Molecular Formula |
C18H32N2O10Zn |
Molecular Weight |
501.8 g/mol |
IUPAC Name |
zinc;3-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]propanoate |
InChI |
InChI=1S/2C9H17NO5.Zn/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2 |
InChI Key |
ZAABEEUCMDURSM-UHFFFAOYSA-L |
SMILES |
CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Zn+2] |
Canonical SMILES |
CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Zn+2] |
synonyms |
B 5, Vitamin B5, Vitamin Calcium Pantothenate Dexol Pantothenate, Calcium Pantothenate, Zinc Pantothenic Acid Vitamin B 5 Vitamin B5 Zinc Pantothenate |
Origin of Product |
United States |
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